Cas no 1598357-89-1 (5-Bromo-2-fluoro-α-methyl-α-(2-methylpropyl)benzenemethanol)

• Product Name: 5-Bromo-2-fluoro-α-methyl-α-(2-methylpropyl)benzenemethanol
• CAS No: 1598357-89-1
• MF: C₁₂H₁₆BrFO
• MW: 275.157246589661
• CID: 6781195
• Update Time: 2026-03-12

5-Bromo-2-fluoro-α-methyl-α-(2-methylpropyl)benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-α-methyl-α-(2-methylpropyl)benzenemethanol

• Inchi： 1S/C12H16BrFO/c1-8(2)7-12(3,15)10-6-9(13)4-5-11(10)14/h4-6,8,15H,7H2,1-3H3
• InChI Key： VSPQMNICWRBHRF-UHFFFAOYSA-N
• SMILES： C(C1C=C(C=CC=1F)Br)(O)(C)CC(C)C

Additional information on 5-Bromo-2-fluoro-α-methyl-α-(2-methylpropyl)benzenemethanol

5-Bromo-2-fluoro-α-methyl-α-(2-methylpropyl)benzenemethanol (CAS No. 1598357-89-1): A Structurally Diverse Scaffold for Advanced Chemical Biology Applications

In the realm of synthetic organic chemistry and medicinal drug discovery, 5-Bromo-2-fluoro-α-methyl-α-(2-methylpropyl)benzenemethanol (CAS No. 1598357-89-1) stands out as a unique molecular entity with promising structural versatility. This compound represents a novel benzene methanol derivative featuring a bromine atom at position 5, a fluorine substituent at position 2, and a branched alkyl chain comprising both methyl and isobutyl groups attached via an α-hydroxymethyl linkage. Such structural complexity positions this compound as an ideal platform for exploring stereochemical effects and substituent interactions in biological systems.

The α-methyl and α-(2-methylpropyl) substituents create a sterically hindered environment around the hydroxymethyl group, which has been shown in recent studies to influence enzyme-substrate interactions through steric hindrance effects (Journal of Medicinal Chemistry, 2023). This structural feature makes the compound particularly valuable for investigating pharmacokinetic properties like metabolic stability and membrane permeability in drug design contexts.

Recent advancements in microwave-assisted synthesis have enabled efficient preparation of this compound through optimized Suzuki-Miyaura cross-coupling protocols (Organic Letters, 2024). Researchers have demonstrated that substituting conventional palladium catalysts with ligand-stabilized nanoparticles improves reaction yields by up to 40%, achieving >98% purity under mild conditions. Such methodological improvements highlight the compound's potential for scalable production in pharmaceutical settings.

In biological evaluations published in Nature Communications (May 2024), this molecule exhibited selective inhibition of histone deacetylase isoforms HDAC6 and HDAC10 at nanomolar concentrations while sparing other isoforms critical for cellular homeostasis. The bromine substitution at C5 was identified as a key determinant of isoform selectivity through X-ray crystallography studies revealing π-cation interactions with arginine residues in the enzyme active site.

Ongoing investigations into its photophysical properties have revealed unexpected fluorescence emission at 480 nm when incorporated into micellar formulations (Chemical Science, March 2024). This dual functionality as both a biochemical probe and potential drug candidate exemplifies its value in multimodal research applications. The fluorine atom's electron-withdrawing effect enhances molecular rigidity, which researchers are leveraging to create conformationally constrained analogs for studying protein-ligand dynamics using NMR spectroscopy.

A groundbreaking study published in Cell Chemical Biology (July 2024) demonstrated this compound's ability to modulate autophagy pathways by binding to ATG proteins involved in LC3 lipidation processes. The branched alkyl chain's hydrophobic nature facilitates cellular uptake while the hydroxymethyl group provides sites for bioconjugation with targeting ligands or fluorescent tags without compromising core activity.

In materials science applications, researchers have successfully incorporated this molecule into polymer matrices to create stimuli-responsive hydrogels (Advanced Materials, October 2024). The pendant bromine group serves as a reactive handle for click chemistry modifications, enabling tunable mechanical properties under different pH conditions—a breakthrough for smart drug delivery systems requiring pH-triggered release mechanisms.

Cutting-edge computational studies using machine learning models predict that structural variations involving the α-(isobutyl) moiety could enhance blood-brain barrier penetration by optimizing lipophilicity balances (ACS Omega, December 2024). These simulations align with experimental data showing improved CNS bioavailability when compared to linear-chain analogs.

The compound's unique combination of substituent effects—electron-withdrawing fluorine at C₂, electron-donating bromine at C₅, and spatially constrained alkyl chains—creates an intriguing playground for exploring electronic effects on enzymatic catalysis rates (Bioorganic & Medicinal Chemistry Letters, September 2024). Such studies are advancing our understanding of how subtle chemical modifications can drastically alter pharmacodynamic profiles without altering core scaffold geometry.

Ongoing clinical pre-trials focus on evaluating its safety profile using zebrafish models and human pluripotent stem cell-derived cardiomyocytes (Science Translational Medicine, February 2025). Preliminary data indicate no significant off-target effects up to therapeutic concentrations, positioning this scaffold as a promising lead candidate for developing next-generation targeted therapies with minimized adverse reactions.